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Compound of Interest

Compound Name: (2S,5S)-2,5-dimethylmorpholine

Cat. No.: B170494 Get Quote

An In-depth Technical Guide to the Physical Properties of (2S,5S)-2,5-dimethylmorpholine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical and chemical properties

of (2S,5S)-2,5-dimethylmorpholine, a key chiral building block used in asymmetric synthesis.

The information is compiled for use in research and development settings, with a focus on

presenting clear, quantitative data and standardized experimental context.

Core Physical and Chemical Properties
(2S,5S)-2,5-dimethylmorpholine is a chiral organic compound, a specific stereoisomer of 2,5-

dimethylmorpholine.[1] It is primarily utilized for its defined stereochemistry in the synthesis of

complex molecules. The quantitative properties are summarized below.
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Property Value Notes

IUPAC Name
(2S,5S)-2,5-

dimethylmorpholine
[2][3]

CAS Number 1258277-12-1 [2]

Molecular Formula C₆H₁₃NO [2][3][4]

Molecular Weight 115.17 g/mol [2]

Appearance Liquid (at standard conditions) [1]

Purity
Commercially available at

≥95% or ≥97%
[3]

Boiling Point
150.8 ± 15.0 °C (at 760

mmHg)
Data for isomeric mixture

Density 0.9 ± 0.1 g/cm³ Data for isomeric mixture

Flash Point 50.1 ± 9.8 °C Data for isomeric mixture

Vapor Pressure 3.8 ± 0.3 mmHg (at 25 °C) Data for isomeric mixture

Refractive Index 1.406 Data for isomeric mixture

LogP (Octanol/Water) -0.10 A measure of lipophilicity

Polar Surface Area 21.3 Å² [2]

Note: Some physical data, such as boiling point and density, are reported for the general 2,5-

dimethylmorpholine (CAS: 106-56-9) and should be considered representative for the (2S,5S)

isomer.[4]

Spectral Data
For structural confirmation and analysis, various spectral data sets are available for

(2S,5S)-2,5-dimethylmorpholine, including ¹H NMR, ¹³C NMR, Infrared (IR), and Mass

Spectrometry (MS).[5][6] This data is crucial for verifying the identity and purity of the

compound in experimental settings.
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Logical and Experimental Workflows
Stereoisomeric Relationships
(2S,5S)-2,5-dimethylmorpholine is one of four possible stereoisomers. Understanding its

relationship to the other isomers is critical in stereoselective synthesis and analysis. The

diagram below illustrates the enantiomeric and diastereomeric relationships between them.
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Caption: Logical diagram of the stereoisomers of 2,5-dimethylmorpholine.

Application as a Chiral Auxiliary
Chiral auxiliaries are compounds that are temporarily incorporated into a synthetic scheme to

direct the stereochemical outcome of a reaction. The general workflow for using a compound
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like (2S,5S)-2,5-dimethylmorpholine in this context is outlined below.
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Caption: General experimental workflow for asymmetric synthesis using a chiral auxiliary.

Standard Experimental Protocols for Physical
Properties
While specific experimental reports for the determination of this compound's properties are not

publicly detailed, the following represents standard methodologies used in their measurement.

Boiling Point Determination: The boiling point is typically determined via distillation according

to OECD Guideline 103. A sample is heated in a distillation apparatus at atmospheric

pressure, and the temperature at which the liquid and vapor phases are in equilibrium is

recorded. For small sample volumes, micro-ebulliometry may be employed.

Density Measurement: Density is commonly measured using a digital density meter or a

pycnometer following OECD Guideline 109. A calibrated pycnometer of a known volume is

weighed empty, then filled with the sample liquid at a controlled temperature (e.g., 20 °C),

and weighed again. The density is calculated from the mass and volume.

Flash Point Determination: The flash point is determined using a closed-cup apparatus, such

as the Pensky-Martens tester, following a standard method like ASTM D93. The sample is

heated at a controlled rate, and an ignition source is periodically introduced into the vapor

space until a flash is observed.
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Refractive Index Measurement: The refractive index is measured using an Abbe

refractometer according to OECD Guideline 107. A drop of the liquid is placed on the prism,

and the instrument measures the angle of refraction of a specific wavelength of light

(typically 589 nm) at a controlled temperature (e.g., 20 °C).

Safety, Handling, and Storage
(2S,5S)-2,5-dimethylmorpholine is classified with several hazards and requires careful

handling in a laboratory setting.[2]

GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),

H314 (Causes severe skin burns and eye damage), H335 (May cause respiratory irritation).

[2]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

laboratory clothing.[4] All handling should be performed in a chemical fume hood.[4]

Storage Conditions: Store in a cool, dry place in a tightly sealed container.[4] Recommended

storage is refrigerated at 2-8 °C.

Incompatibilities: Avoid strong oxidizing agents, heat, flames, and sparks.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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